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Compound of Interest

Compound Name: p-METHYLACETOPHENONE

Cat. No.: B140295

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents like p-Methylacetophenone are paramount to ensuring
laboratory safety and environmental compliance. This guide provides a detailed, step-by-step
procedure for the safe disposal of p-Methylacetophenone, aligning with established safety
protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle p-Methylacetophenone with
appropriate care. This compound is a combustible liquid and vapor that can cause irritation to
the eyes, skin, and respiratory tract, and may be harmful if swallowed.[1] Always work in a well-
ventilated area and ensure that an eyewash station and safety shower are readily accessible.

[2]
Personal Protective Equipment (PPE) Required:
o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

o Skin Protection: Use chemical-impermeable gloves and wear a lab coat or other protective
clothing.[3]

o Respiratory Protection: If working in an area with insufficient ventilation or if there is a risk of
inhalation, use a MSHA/NIOSH-approved respirator.[2]
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Step-by-Step Disposal Procedure

The disposal of p-Methylacetophenone must adhere to federal, state, and local hazardous
waste regulations.[1] The following steps provide a general guideline for its proper disposal:

e Waste Identification and Classification:

o Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste.[1]

o Consult US EPA guidelines in 40 CFR Parts 261.3, as well as state and local regulations,
to ensure accurate classification.[1]

» Containerization:
o Keep the waste p-Methylacetophenone in its original container if possible.[4]

o If transferring to a new container, ensure it is suitable, properly labeled, and tightly closed
for disposal.[3]

o Do not mix with other waste materials.[4]
¢ Spill Management:
o In the event of a spill, immediately remove all sources of ignition.[3]
o Absorb the spill with an inert material such as vermiculite, sand, or earth.[1][2]
o Place the absorbed material into a suitable container for disposal.[1][2]
o Clean the spill area with copious amounts of water.[2]
o Disposal Method:

o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber
system.[2]
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o Alternatively, the waste can be sent to an approved waste disposal plant.[4][5]

o Always consult with and utilize a licensed professional waste disposal service to ensure
compliance with all regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for p-Methylacetophenone, essential for
safety and risk assessment.

Property Value Source
Oral LD50 (Rat) 1400 mg/kg [1][6]
Flash Point 92 °C (197.6 °F) [1112]
Boiling Point 226 °C @ 760 mm Hg [1]
Solubility in Water 0.37 g/L (15°C) [1]
Specific Gravity 1.005 g/cm3 [1]
EC50 (Daphnia magna) 31 mg/L-48h [31[4]
LC50 (Danio rerio) 71 mg/L-96 h [315]
EC50 (Algae) 36 mg/L-72h [3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of p-Methylacetophenone.
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Caption: Workflow for the proper disposal of p-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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